Cas no 77177-26-5 (Benzoic acid, 2-(5-methyl-1H-tetrazol-1-yl)-, ethyl ester)
77177-26-5 structure
Product Name:Benzoic acid, 2-(5-methyl-1H-tetrazol-1-yl)-, ethyl ester
CAS No:77177-26-5
MF:C11H12N4O2
MW:232.23858165741
CID:1783682
PubChem ID:3761737
Update Time:2025-04-21
Benzoic acid, 2-(5-methyl-1H-tetrazol-1-yl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-(5-methyl-1H-tetrazol-1-yl)-, ethyl ester
- ethyl 2-(5-methyltetrazol-1-yl)benzoate
- HMS2801G10
- SCHEMBL6099859
- ALBB-035240
- 1-(2'-carbethoxyphenyl)-5-methyltetrazole
- ethyl- 2-(5-methyl-1H-tetrazol-1-yl)benzoate
- DTXSID10396062
- ethyl-2-(5-methyl-1H-tetrazol-1-yl)benzoate
- 2-(5-Methyl-tetrazol-1-yl)-benzoic acid ethyl ester
- SMR000426860
- CHEMBL1307657
- AKOS000275852
- STL324817
- MLS001029902
- ethyl 2-(5-methyl-1H-tetrazol-1-yl)benzoate
- JQPAALBDXTUHTI-UHFFFAOYSA-N
- 77177-26-5
-
- Inchi: 1S/C11H12N4O2/c1-3-17-11(16)9-6-4-5-7-10(9)15-8(2)12-13-14-15/h4-7H,3H2,1-2H3
- InChI Key: JQPAALBDXTUHTI-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC=CC=1N1C(C)=NN=N1)=O
Computed Properties
- Exact Mass: 232.09602564g/mol
- Monoisotopic Mass: 232.09602564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 69.9Ų
Benzoic acid, 2-(5-methyl-1H-tetrazol-1-yl)-, ethyl ester Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
77177-26-5 (Benzoic acid, 2-(5-methyl-1H-tetrazol-1-yl)-, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk